2-[2-({2-[(4-bromophenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-methylacetamide

• IUPAC Name: 2-[2-[2-(4-bromoanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C15H17BrN4O3S/c1-17-13(22)7-20-12(8-21)6-18-15(20)24-9-14(23)19-11-4-2-10(16)3-5-11/h2-6,21H,7-9H2,1H3,(H,17,22)(H,19,23)
• InChI Key: KQAWQFSDYHGFEV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=CN=C1SCC(=O)NC2=CC=C(C=C2)Br)CO
• Molecular Formula: C15H17BrN4O3S
• Molecular Weight: 413.3 g/mol

Description

2-[2-({2-[(4-bromophenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-methylacetamide is a useful research compound. Its molecular formula is C15H17BrN4O3S and its molecular weight is 413.29. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Compounds incorporating sulfamoyl moieties and related structures have been synthesized for their potential as antimicrobial agents. For instance, derivatives bearing a sulfonamide moiety have shown promising in vitro antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial therapies (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Photodynamic Therapy Applications

Novel zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base have demonstrated significant photophysical and photochemical properties. These properties are crucial for photodynamic therapy applications, indicating the role of these compounds in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Synthetic Methodologies

Research into the synthesis and reactivity of compounds with thioacetamide derivatives and related chemical structures has facilitated the development of novel synthetic methodologies. This includes the generation of heterocyclic compounds through cascade reactions of versatile thioureido-acetamides, providing efficient routes to diverse heterocyclic frameworks (Schmeyers & Kaupp, 2002).

Antioxidant Properties

Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activities. These complexes exhibit significant in vitro antioxidant activity, suggesting their potential in oxidative stress-related therapeutic applications (Chkirate et al., 2019).